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Compound of Interest

Compound Name: 3-CPMT

Cat. No.: B149280

Disclaimer: 3-Chlorophenmetrazine (3-CPMT), also known as 3-CPM or PAL-594, is a research
chemical intended for laboratory and forensic applications only.[1][2][3] It is not for human or
veterinary use.[1] The toxicological properties of this compound have not been fully
investigated. Researchers must conduct a thorough risk assessment before handling and
adhere to all institutional and governmental safety guidelines. The information provided here is
a guide and should be supplemented by a compound-specific Safety Data Sheet (SDS) and
institutional standard operating procedures (SOPSs).

Chemical and Physical Properties

A summary of the known physical and chemical properties of 3-CPMT is provided below. This
data is essential for proper handling, storage, and experimental design.
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Property Value Source

2-(3-chlorophenyl)-3-
IUPAC Name _ [21[4]
methylmorpholine

3-CPM, PAL-594, 3-chloro
Synonyms ) [1112]
Phenmetrazine

Molecular Formula C11H14CINO [2]14]
Molar Mass 211.69 g/mol [2][4]
CAS Number 1097796-78-5 [2][4]
Appearance Crystalline solid [5]

N ) DMSO: 10 mg/ml; PBS (pH
Solubility (hydrochloride salt) [1]
7.2): 10 mg/ml

Stable under recommended
Stability storage conditions. Avoid

strong oxidizers.

- Carbon monoxide, carbon
Decomposition Products o _ _
dioxide, nitrogen oxides.

Hazard Identification and Safety

There is conflicting information in available Safety Data Sheets (SDSs) for 3-CPMT. One
source classifies the substance as not hazardous, while another indicates potential for harm
and irritation.[6] Therefore, a conservative approach is mandatory. Researchers should treat 3-
CPMT as a potentially hazardous substance.
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Hazard Statement

Classification
(Source 1)[6]

Classification
(Source 2)

Recommended
Action

Acute Toxicity (Oral,

Dermal, Inhalation)

Category 4: May be
harmful if swallowed,
in contact with skin, or
if inhaled.

Not classified. No
special measures

required.

Avoid ingestion, skin
contact, and
inhalation. Use

appropriate PPE.

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.

Does not irritate the

skin.

Avoid skin contact.
Wear chemical-

resistant gloves.

Eye Damage/Irritation

Category 2A: Causes

serious eye irritation.

Not required.

Wear safety goggles
or a face shield.[7][8]

Target Organ Toxicity

Single exposure
(Category 3): May
cause respiratory

irritation.

Not classified.

Handle in a well-
ventilated area or

chemical fume hood.

[6]

Personal Protective Equipment (PPE)

A thorough hazard assessment should guide the selection of PPE.[7][9] The minimum required
PPE for handling 3-CPMT includes:

» Body Protection: A lab coat must be worn.[9][10] For tasks with a higher risk of splashes, a

chemically resistant apron may be necessary.

» Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

Chemical splash goggles should be worn when handling solutions.[7][8] A face shield worn

over goggles is recommended when there is a significant splash hazard.[7][10]

» Hand Protection: Chemically resistant gloves are mandatory.[10] Disposable nitrile gloves

provide limited protection for incidental contact and should be changed immediately after

exposure.[7] For prolonged handling or immersion, heavier-duty gloves should be

considered.
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» Respiratory Protection: For handling powders outside of a certified chemical fume hood or

for procedures that may generate aerosols, a respirator (e.g., N95 or higher) may be

required based on risk assessment.[6][8]

Hazard Assessment

Start: Handling 3-CPMT

Assess Task:
- Weighing solid?
- Preparing solution?
- Potential for dust/aerosol?

/

- Milligrams?

Assess Quantity:

- Grams or more?

Splash
Risk

/

/

\

Dust/Aerosol
Risk

'

Minimum PPE:
- Lab Coat
- Safety Glasses
- Nitrile Gloves

PPE ielection

Add Goggles &
Face Shield

Use Respirator &

Fume Hood

Click to download full resolution via product page

Figure 1. General workflow for selecting appropriate PPE.

Handling and Storage Protocols

Engineering Controls:
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All procedures involving solid 3-CPMT or concentrated solutions should be performed in a
certified chemical fume hood to minimize inhalation exposure.[6]

A safety shower and eyewash station must be readily accessible.

Protocol for Handling Solid 3-CPMT:

Preparation: Designate a specific area for handling the compound. Ensure the work surface
is clean and uncluttered.

PPE: Don the appropriate PPE as determined by your risk assessment (See Section 3).

Weighing: Use a balance inside a fume hood or a ventilated balance safety enclosure. Use
anti-static tools if necessary.

Transfer: Handle the solid carefully to avoid generating dust. Use a spatula or other
appropriate tool for transfers.

Cleanup: After handling, decontaminate the work surface and any equipment used with an
appropriate solvent (e.g., 70% ethanol), collecting the cleaning materials as hazardous
waste.

Handwashing: Wash hands thoroughly with soap and water after removing gloves.

Storage:

Store 3-CPMT in a tightly sealed, properly labeled container.[11][12]
Keep in a cool, dry, and well-ventilated area.
Store away from incompatible materials such as strong oxidizers.

Store in a locked cabinet or other secure location to prevent unauthorized access.[6]

Emergency Procedures

Spill Cleanup:
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e Minor Spill (Solid):

o Alert others in the area.

[¢]

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

[¢]

Carefully scoop the material into a container labeled for hazardous waste.

[e]

Wipe the area with a wet paper towel, disposing of it as hazardous waste.[13]

[e]

Decontaminate the area with soap and water.
e Minor Spill (Liquid):
o Alert others in the area.

o Contain the spill using absorbent material (e.g., spill pads or sand), working from the
outside in.[14]

o Once fully absorbed, scoop the material into a sealable, labeled hazardous waste
container.[14]

o Wipe the area with a wet paper towel and decontaminate with soap and water.[13]
e Major Spill:
o Evacuate the immediate area.[14]

o Alert your institution's Environmental Health and Safety (EHS) office or emergency
response team.

o Close doors to the affected area to confine the hazard.[14]

o Do not attempt to clean up a large spill without proper training and equipment.
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Chemical Spill Occurs
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Figure 2. Workflow for responding to a chemical spill.
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First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek medical attention.[15]

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water. Seek medical attention if irritation persists.[6]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Waste Disposal
All 3-CPMT waste, including contaminated consumables (gloves, paper towels, pipette tips)
and rinseates, must be disposed of as hazardous chemical waste.

Protocol for Waste Disposal:

» Segregation: Collect 3-CPMT waste in a dedicated, compatible, and leak-proof container.[11]
[16] Do not mix with incompatible wastes.[11]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "3-Chlorophenmetrazine".[17] The accumulation start date must also be
recorded.[17]

o Storage: Keep the waste container sealed except when adding waste.[11][12] Store it in a
designated satellite accumulation area within the lab.

» Disposal: Contact your institution's EHS office to arrange for pickup and disposal.[11] Do not
dispose of 3-CPMT down the drain or in regular trash.[16]
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Figure 3. Workflow for hazardous chemical waste disposal.

Biological Activity and Signaling Pathway
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3-CPMT is a norepinephrine-dopamine releasing agent (NDRA).[2][3] It potently induces the
release of dopamine (DA) and norepinephrine (NE), with a much weaker effect on serotonin (5-
HT).[2] This action is presumed to occur via interaction with monoamine transporters (DAT,
NET, SERT) on the presynaptic neuron, leading to transporter-mediated efflux of
neurotransmitters from the cytoplasm into the synaptic cleft.

Presynaptic Neuron

Vesicular Synaptic Cleft
Monoamines

- Increased
DA/NE) J--——--——————————————
( ) y—ReversesFlow— Iaztr?op;?nﬁr:ég DA/ NE.
Concentration

m Interacts with | Monoamine Transporter (Efftux)
(DAT / NET) Blocks

=Y ol
RTUPIART
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Figure 4. Presumed signaling pathway of 3-CPMT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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